Cas no 2680800-08-0 (benzyl N-(2-benzyl-3-hydroxy-1-phenylpropyl)carbamate)

• Product Name: benzyl N-(2-benzyl-3-hydroxy-1-phenylpropyl)carbamate
• CAS No: 2680800-08-0
• MF: C₂₄H₂₅NO₃
• MW: 375.460206747055
• CID: 5623919
• PubChem ID: 165926373
• Update Time: 2025-06-08

benzyl N-(2-benzyl-3-hydroxy-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680800-08-0
• EN300-28301393
• benzyl N-(2-benzyl-3-hydroxy-1-phenylpropyl)carbamate

• Inchi： 1S/C24H25NO3/c26-17-22(16-19-10-4-1-5-11-19)23(21-14-8-3-9-15-21)25-24(27)28-18-20-12-6-2-7-13-20/h1-15,22-23,26H,16-18H2,(H,25,27)
• InChI Key： WXGDVFJELRJINE-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC=CC=1)C(C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 375.18344366g/mol
• Monoisotopic Mass: 375.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2-benzyl-3-hydroxy-1-phenylpropyl)carbamate

Introduction to Benzyl N-(2-benzyl-3-hydroxy-1-phenylpropylcarbamate) and Its Significance in Modern Chemical Biology

Benzyl N-(2-benzyl-3-hydroxy-1-phenylpropylcarbamate) is a compound with the CAS number 2680800-08-0, which has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in both academic and industrial settings.

The molecular structure of Benzyl N-(2-benzyl-3-hydroxy-1-phenylpropylcarbamate) is characterized by a benzyl group attached to a carbamate moiety, which is further linked to a 2-benzyl-3-hydroxy-1-phenylpropyl side chain. This specific arrangement of functional groups contributes to its distinctive chemical and biological properties. The presence of hydroxyl and phenyl groups in the side chain enhances its solubility and reactivity, making it a versatile scaffold for further chemical modifications.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. Benzyl N-(2-benzyl-3-hydroxy-1-phenylpropylcarbamate) has emerged as a potential candidate for this purpose due to its ability to modulate various biological pathways. Studies have shown that this compound can exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases.

One of the most notable applications of Benzyl N-(2-benzyl-3-hydroxy-1-phenylpropylcarbamate) is in the field of drug discovery. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules that could serve as lead compounds for the development of new therapeutic agents. The compound's structural features make it an attractive candidate for further derivatization, allowing chemists to fine-tune its biological activity.

The synthesis of Benzyl N-(2-benzyl-3-hydroxy-1-phenylpropylcarbamate) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as 2-benzyl-3-hydroxybutanal, which is then coupled with benzoyl chloride to form the carbamate derivative. Advanced techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

Recent advancements in computational chemistry have also played a crucial role in the study of Benzyl N-(2-benzyl-3-hydroxy-1-phenylpropylcarbamate). Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers predict and optimize its binding affinity. These computational approaches are complemented by experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which are essential for confirming the structural integrity of the compound.

The pharmacological profile of Benzyl N-(2-benzyl-3-hydroxy-1-phenylpropylcarbamate) has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, suggesting that it could be effective in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to inhibit certain enzymes involved in cancer cell proliferation has made it a promising candidate for oncology research.

In conclusion, Benzyl N-(2-benzyl-3-hydroxy-1-phenylpropylcarbamate) represents a significant advancement in the field of chemical biology. Its unique structural features and diverse biological activities make it a valuable tool for both research and therapeutic applications. As our understanding of its mechanisms of action continues to grow, we can expect to see further developments that will expand its utility in medicine and beyond.